Cas no 634574-43-9 (7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1,2-dihydro-7-methyl-2-[2-(4-morpholinyl)ethyl]-1-(3-propoxyphenyl)-
- AKOS002801977
- 7-methyl-2-(2-morpholin-4-ylethyl)-1-(3-propoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
- AKOS016113451
- F1845-0463
- 7-methyl-2-(2-morpholinoethyl)-1-(3-propoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- 634574-43-9
-
- Inchi: 1S/C27H30N2O5/c1-3-13-33-20-6-4-5-19(17-20)24-23-25(30)21-16-18(2)7-8-22(21)34-26(23)27(31)29(24)10-9-28-11-14-32-15-12-28/h4-8,16-17,24H,3,9-15H2,1-2H3
- InChI Key: ASKAJJDPLPVQKJ-UHFFFAOYSA-N
- SMILES: N1(CCN2CCOCC2)C(C2=CC=CC(OCCC)=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 666.6±55.0 °C(Predicted)
- pka: 6.76±0.10(Predicted)
7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1845-0463-2μmol |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-5μmol |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-10μmol |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-20μmol |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-1mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-2mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-3mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-4mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-5mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1845-0463-10mg |
7-methyl-2-[2-(morpholin-4-yl)ethyl]-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
634574-43-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
Comprehensive Analysis of 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 634574-43-9)
7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 634574-43-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, belongs to the class of chromenopyrrole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the morpholine and propoxyphenyl moieties, which are often associated with enhanced pharmacokinetic properties.
The compound's CAS No. 634574-43-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione, highlights the presence of a chromenopyrrole core, a structural motif frequently explored in drug discovery. This core is often modified to optimize binding affinity and selectivity toward specific biological targets, making it a valuable scaffold for developing novel therapeutics.
In recent years, the scientific community has shown growing interest in chromenopyrrole derivatives due to their potential in addressing unmet medical needs. For instance, compounds with similar structures have been investigated for their anti-inflammatory, anticancer, and neuroprotective properties. The inclusion of a morpholine ring in 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione is particularly noteworthy, as morpholine-containing compounds are often associated with improved solubility and metabolic stability, key factors in drug development.
Another aspect of this compound that attracts researchers is its propoxyphenyl substituent. This group is known to influence the compound's lipophilicity and membrane permeability, which are critical for bioavailability. The combination of these features makes 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione a promising candidate for further pharmacological studies. Current trends in drug discovery emphasize the importance of such multifunctional compounds, which can interact with multiple targets to achieve synergistic effects.
From a synthetic chemistry perspective, the preparation of 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione involves sophisticated organic transformations, including palladium-catalyzed cross-coupling reactions and heterocyclic ring formations. These methods are widely discussed in academic and industrial research, reflecting the compound's relevance in modern synthetic chemistry. Researchers often search for optimized synthetic routes to improve yield and purity, which are essential for scaling up production.
The potential applications of 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in material science, particularly in the development of organic semiconductors and fluorescent dyes. The chromenopyrrole core, with its conjugated π-system, is conducive to electronic transitions, making it suitable for optoelectronic applications. This dual utility in both biomedical and material sciences underscores the compound's versatility.
In conclusion, 7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 634574-43-9) represents a fascinating example of how structural complexity can translate into diverse functional properties. Its exploration aligns with current research priorities, such as multitarget drug design and sustainable material development. As scientific understanding of this compound deepens, it is likely to play an increasingly prominent role in innovation across multiple disciplines.
634574-43-9 (7-methyl-2-2-(morpholin-4-yl)ethyl-1-(3-propoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)